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Compound of Interest

Compound Name: 6-Aminocoumarin hydrochloride

Cat. No.: B1585013 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 6-Aminocoumarin hydrochloride, a

versatile heterocyclic compound with significant applications in biomedical research and drug

development. This document is intended for researchers, scientists, and professionals in the

field, offering detailed information on its chemical properties, experimental protocols for its

synthesis and application, and a visualization of a key experimental workflow.

Core Molecular Data
6-Aminocoumarin hydrochloride is a coumarin derivative valued for its fluorescent properties

and as a synthetic intermediate. The fundamental molecular and physical data are summarized

below.

Property Value Citation(s)

Molecular Formula C₉H₈ClNO₂ [1][2][3][4]

Molecular Weight 197.62 g/mol [1][2][3][4]

CAS Number 63989-79-7 [2][3][5]

Appearance Solid [4]

IUPAC Name
6-aminochromen-2-

one;hydrochloride
[1]
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Experimental Protocols
Detailed methodologies for the synthesis and application of 6-Aminocoumarin and its

derivatives are crucial for reproducible research. The following sections provide established

protocols.

Synthesis of 6-Aminocoumarin
The synthesis of 6-Aminocoumarin is typically achieved through the reduction of 6-

nitrocoumarin.[1] A common and effective method involves the use of iron powder in the

presence of an acid.

Materials:

6-Nitrocoumarin

Iron powder (Fe)

Ethanol

Water

Concentrated Hydrochloric Acid (HCl)

Heating mantle with reflux condenser

Filtration apparatus

Thin-Layer Chromatography (TLC) supplies for reaction monitoring

Procedure:

Suspend 6-nitrocoumarin in a mixture of ethanol and water in a round-bottom flask.[1]

Add iron powder to the suspension.[1]

Heat the mixture to reflux.[1]

Once refluxing, add concentrated hydrochloric acid dropwise.[1]
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Continue refluxing for several hours, monitoring the reaction's completion by TLC.[1]

Upon completion, hot filter the reaction mixture to remove the iron sludge.[1]

The filtrate, containing 6-Aminocoumarin hydrochloride, can be further purified by

recrystallization if necessary.

Application in Metal Ion Detection: Synthesis of a 6-
Aminocoumarin-Derived Schiff Base
6-Aminocoumarin serves as a precursor for the synthesis of Schiff bases, which can act as

fluorescent probes for the detection of metal ions such as Fe³⁺ and Cu²⁺.[2]

Materials:

6-Aminocoumarin

Substituted salicylaldehyde

Anhydrous methanol

Glacial acetic acid

Round-bottom flask with magnetic stirrer and reflux condenser

Procedure:

In a round-bottom flask, dissolve 1 equivalent of 6-aminocoumarin in a minimal amount of

hot anhydrous methanol.[2]

In a separate flask, dissolve 1 equivalent of the desired substituted salicylaldehyde in

anhydrous methanol.[2]

Add the salicylaldehyde solution dropwise to the 6-aminocoumarin solution with continuous

stirring.[2]

Add a catalytic amount (2-3 drops) of glacial acetic acid to the reaction mixture.[2]
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Reflux the mixture for 4-6 hours.[2]

Monitor the progress of the reaction using Thin-Layer Chromatography (TLC).[2]

Upon completion, the resulting Schiff base can be isolated and purified for use in metal ion

detection assays.

Experimental Workflow Visualization
The following diagram illustrates the synthetic pathway from a coumarin precursor to a 6-

aminocoumarin-derived Schiff base, a workflow relevant for developing fluorescent probes.
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Synthesis of 6-Aminocoumarin

Synthesis of Schiff Base Probe

Application

Coumarin

6-Nitrocoumarin

Nitration
(H₂SO₄, HNO₃)

6-Aminocoumarin

Reduction
(Fe, HCl)

6-Aminocoumarin-derived
Schiff Base

Substituted
Salicylaldehyde

Condensation
(Methanol, Acetic Acid)

Chelation-Enhanced
Fluorescence

Metal Ion (e.g., Fe³⁺)

Binding

Click to download full resolution via product page

Synthetic workflow for a 6-aminocoumarin-based fluorescent probe.

This guide provides foundational information for the use of 6-Aminocoumarin hydrochloride
in research. The inherent versatility of the coumarin scaffold continues to make it a valuable

component in the development of novel therapeutic agents and diagnostic tools.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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